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Compound of Interest

Compound Name: KCa2 channel modulator 2

Cat. No.: B12411283 Get Quote

This document provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with KCa2 channel modulator 2, also

identified as compound 2q. The following procedures are designed to ensure laboratory safety

and proper logistical management.

I. Quantitative Data Summary
KCa2 channel modulator 2 (compound 2q) is a potent and subtype-selective positive

modulator of KCa2 channels. Its efficacy has been quantified in electrophysiological studies, as

summarized in the table below.

Channel Subtype EC50 (μM) Notes

Rat KCa2.2a 0.64 Potentiation of channel activity.

Human KCa2.3 0.60
Similar potency to the rat

KCa2.2a subtype.

Rat KCa2.2a (in the presence

of 10 μM compound 2q)
0.091 ± 0.016

Increased sensitivity to Ca²⁺.

[1]

Rat KCa2.2a (in the absence

of positive modulators)
0.35 ± 0.035 Baseline Ca²⁺ sensitivity.[1]
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II. Personal Protective Equipment (PPE) and Safety
Precautions
As specific safety data for KCa2 channel modulator 2 is not readily available, it is crucial to

treat it as a compound with unknown potential hazards. The following PPE and handling

precautions are based on general best practices for handling research chemicals of unknown

toxicity.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

2. Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: If working outside a fume hood or if aerosolization is likely, use a

NIOSH-approved respirator.

3. General Hygiene:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Avoid contact with skin and eyes.

Avoid inhalation of dust or solution mists.

III. Experimental Protocols
1. Preparation of Stock Solutions:
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As described in a study by El-Sayed et al. (2022), stock solutions of KCa2 channel
modulator 2 (compound 2q) can be prepared and then diluted in the appropriate bath

solution to the final desired concentrations for patch-clamp recordings.[2]

2. Ex Vivo Electrophysiology in Cerebellar Slices:

Objective: To assess the effect of KCa2 channel modulator 2 on the firing patterns of

Purkinje cells in a mouse model of spinocerebellar ataxia type 2 (SCA2).[1][2]

Methodology:

Prepare acute cerebellar slices from SCA2-58Q mice (7-8 months old).[2]

Perform whole-cell patch-clamp recordings from Purkinje cells.

Establish a baseline recording of the cell's firing pattern.

Apply KCa2 channel modulator 2 (compound 2q) at a concentration of 10 μM to the bath

solution.[2]

Record the changes in the firing pattern, frequency, and regularity of the Purkinje cells.[2]

In one study, the application of 10 μM of compound 2q was shown to convert bursting

activity patterns into a more regular, tonic firing mode in 9 out of 9 experiments.[2]

3. Quantification in Mouse Plasma using UPLC-MS/MS:

Objective: To determine the pharmacokinetic properties of KCa2 channel modulator 2 in

mice.

Sample Preparation:

Collect 10 μL of mouse plasma.

Perform protein precipitation in the presence of a structurally similar internal standard.[3]

Analytical Method:
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Separate the analytes using a C18 UPLC column.[3]

Detect and quantify the compound using a tandem mass spectrometer.[3]

The lower limit of quantitation for this assay was determined to be 1.56 nM.[3]

IV. Operational and Disposal Plans
1. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from direct sunlight and sources of ignition.[4]

2. Spills and Accidental Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[4]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical attention.

[4]

3. Disposal:

Dispose of the compound and any contaminated materials as hazardous chemical waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in the regular trash.

V. Experimental Workflow Diagram
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Safe Handling and Experimental Workflow for KCa2 Channel Modulator 2
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Caption: Workflow for the safe handling and experimental use of KCa2 channel modulator 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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